Cas no 713-95-1 (d-Dodecalactone)

d-Dodecalactone Properties

Names and Identifiers

• D-DODECALACTONE
• (+/-)-5-DODECANOLIDE
• 5-HYDROXYDODECANOIC ACID DELTA-LACTONE
• (+/-)-6-HEPTYLTETRAHYDRO-2H-PYRAN-2-ONE
• DELTA-DODECALACTONE
• (+/-)-DELTA-DODECANOLACTONE
• DELTA-DODECANOLACTONE
• (+/-)-DELTA-HEPTYL-DELTA-VALEROLACTONE
• DELTA-LAUROLACTONE
• DODECALACTONE, DELTA-
• DODECANOLACTONE
• FEMA 2401
• 2H-Pyran-2-one, tetrahydro-6-heptyl
• 5-Hydroxydodecanoic acid, lactone
• 5-hydroxy-dodecanoicacidelta-lactone
• 6-heptyltetrahydro-2h-pyran-2-on
• beta-Dodecalactone
• Dodecan-5-olide
• Dodecanoic acid, 5-hydroxy-, delta-lactone
• δ-Dodecalactone
• 6-Heptyltetrahydro-2H-pyran-2-one
• DODECALACTONE, Delta-(RG)
• (±)-δ-Heptyl-δ-valerolactone
• 5-dodecalactone
• 6-heptyltetrahydropyran-2-one
• 6-heptylvalerolactone
• d-Dodecanolactone
• dl-6-heptyltetrahydropyran-2-one
• Dodecan-5-olid
• i-dodecanolactone
• δ-Laurolactone
• 5-Dodecanolide
• 2H-Pyran-2-one, 6-heptyltetrahydro-
• Dodecanolide-1,5
• 5-Hydroxydodecanoic acid lactone
• n-Heptyl-delta-valerolactone
• 6-heptyloxan-2-one
• delta-Heptyl-delta-valerolactone
• delta-Dodecalactone (natural)
• FEMA No. 2401
• .delta.-Dodecalactone
• (S)-
• +Expand

• MDL： MFCD00006651
• InChIKey： QRPLZGZHJABGRS-UHFFFAOYSA-N
• Inchi： 1S/C12H22O2/c1-2-3-4-5-6-8-11-9-7-10-12(13)14-11/h11H,2-10H2,1H3
• SMILES： O1C(C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1282749

Computed Properties

• Exact Mass: 198.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 198.162
• Heavy Atom Count: 14
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.44260
• PSA: 26.30000
• Refractive Index: n20/D 1.460(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 140-141 °C/1 mmHg(lit.)
• Melting Point: −12 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 2401
• Color/Form: Colorless liquid with peach like fruit aroma.
• Solubility: Insoluble in water, very soluble in ethanol, propylene glycol and vegetable oil.
• Density: 0.942 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters